Cas no 1269534-64-6 (1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine)

• Product Name: 1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine
• CAS No: 1269534-64-6
• MF: C₁₅H₁₆ClN₃O₂S
• MW: 337.824440956116
• CID: 4937622
• Update Time: 2025-05-19

1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine
• 1-[3-(6-Chloro-2H-chromen-3-yl)-[1,2,4]oxadiazol-5-yl]-3-methylsulfanyl-propylamine

• Inchi： 1S/C15H16ClN3O2S/c1-22-5-4-12(17)15-18-14(19-21-15)10-6-9-7-11(16)2-3-13(9)20-8-10/h2-3,6-7,12H,4-5,8,17H2,1H3
• InChI Key： UJKPLNBPDRWQQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1=NOC(C(CCSC)N)=N1)CO2

Computed Properties

• Exact Mass: 337.0651756 g/mol
• Monoisotopic Mass: 337.0651756 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.8
• XLogP3: 2.2
• Topological Polar Surface Area: 99.5

Additional information on 1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine

1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine: A Comprehensive Overview

The compound with CAS No. 1269534-64-6, known as 1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine, has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule is a derivative of the oxadiazole class, which has been extensively studied for its potential in drug development. The oxadiazole ring system is a key structural feature that contributes to its unique pharmacological properties.

Recent studies have highlighted the anti-inflammatory and antioxidant activities of this compound, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The presence of the 6-chloro chromenyl group enhances its bioavailability and stability, which are critical factors for therapeutic efficacy. Additionally, the methylthio propaneamine moiety plays a pivotal role in modulating the compound's interaction with cellular targets, thereby influencing its pharmacokinetic profile.

One of the most notable advancements in the research of this compound is its application in targeted drug delivery systems. Scientists have successfully conjugated this molecule with nanoparticles to improve its delivery to specific tissues, reducing systemic toxicity and enhancing therapeutic outcomes. This innovation aligns with the growing trend in personalized medicine, where drugs are tailored to individual patient needs.

Furthermore, computational studies have provided insights into the molecular mechanisms underlying the compound's biological activities. Molecular docking simulations have revealed that it binds effectively to key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have been corroborated by in vitro experiments, which demonstrate its potent inhibitory effects on these enzymes.

The synthesis of 1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has significantly streamlined the production process, making it more efficient and scalable for industrial applications.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and potential for chronic use. Regulatory agencies have expressed interest in advancing this compound through preclinical trials, pending additional data on its efficacy and safety.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to accelerate the development of this compound into a clinically viable treatment option. AI-driven algorithms can predict optimal dosing regimens and identify potential drug-drug interactions, thereby optimizing clinical trial designs.

In conclusion, 1-(3-(6-Chloro-2H-chromen-3-yl)-1,2,4 oxadiazol 5 yl) 3 (methylthio) propan 1 amine represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a leading candidate for treating various inflammatory and oxidative stress-related conditions. Continued research and collaboration between academia and industry will be essential to unlock its full therapeutic potential.